Cas no 500579-50-0 (4-bromo-2,5,8-trimethylquinoline)

4-bromo-2,5,8-trimethylquinoline structure
500579-50-0 structure
Product Name:4-bromo-2,5,8-trimethylquinoline
CAS No:500579-50-0
MF:C12H12BrN
MW:250.134382247925
CID:1547510
PubChem ID:282968
Update Time:2025-04-21

4-bromo-2,5,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,5,8-trimethylquinoline
    • quinoline, 4-bromo-2,5,8-trimethyl-
    • DB-262945
    • MFCD11505144
    • AKOS022889574
    • NSC-137129
    • 500579-50-0
    • NSC137129
    • 4-bromo-2,5,8-trimethylquinoline
    • Inchi: 1S/C12H12BrN/c1-7-4-5-8(2)12-11(7)10(13)6-9(3)14-12/h4-6H,1-3H3
    • InChI Key: WJCNPODIWFLYPO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)N=C2C(C)=CC=C(C)C2=1

Computed Properties

  • Exact Mass: 249.01500
  • Monoisotopic Mass: 249.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.92250
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